![molecular formula C21H22N2O5S B2943230 (3-((4-Methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(3,4,5-trimethoxyphenyl)methanone CAS No. 1396628-51-5](/img/structure/B2943230.png)
(3-((4-Methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(3,4,5-trimethoxyphenyl)methanone
Overview
Description
“(3-((4-Methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(3,4,5-trimethoxyphenyl)methanone” is a chemical compound with the molecular formula C17H15N3O2S . It’s available for research use.
Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the retrieved sources .Scientific Research Applications
Antiproliferative Agents
Compounds with benzo[d]thiazol structures have been evaluated for their cytotoxicity against various human cancer cell lines, indicating potential as antiproliferative agents .
Synthesis Protocols
Novel synthesis methods for benzo[d]thiazol derivatives have been developed, showcasing the compound’s role in facilitating efficient and eco-friendly chemical synthesis .
Biological Activity Assays
Benzo[d]thiazol derivatives have been characterized for reduced cytotoxicity and promising antiproliferative activity in biological assays .
Medicinal Chemistry
Thiazoles, including benzo[d]thiazol derivatives, have diverse biological activities and have been studied for their antitumor and cytotoxic effects on human tumor cell lines .
Drug Design
The design and synthesis of novel compounds with benzo[d]thiazol as a core structure are ongoing in the field of drug discovery, particularly for their potential therapeutic properties .
Mechanism of Action
Target of Action
The compound contains a thiazole ring, which is found in many biologically active compounds such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), and Abafungin (an antifungal drug) . Therefore, it’s possible that this compound may also have antimicrobial, antiretroviral, or antifungal activity.
Mode of Action
The exact mode of action would depend on the specific target of the compound. For example, if the compound acts as an antimicrobial, it might inhibit the synthesis of essential components of the microbial cell wall, leading to cell death .
Biochemical Pathways
Without specific information on the compound’s target, it’s difficult to say which biochemical pathways might be affected. Compounds containing a thiazole ring have been found to affect a variety of pathways, including those involved in inflammation, pain sensation, and viral replication .
Pharmacokinetics
The pharmacokinetic properties of a compound depend on its chemical structure and the route of administration. Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could affect the compound’s absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of the compound’s action would depend on its specific mode of action and the biochemical pathways it affects. For example, if the compound has antimicrobial activity, the result might be the death of microbial cells .
Action Environment
The action of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other substances. For example, the solubility of the compound in various solvents could affect its bioavailability and efficacy .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-[(4-methyl-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O5S/c1-12-6-5-7-17-18(12)22-21(29-17)28-14-10-23(11-14)20(24)13-8-15(25-2)19(27-4)16(9-13)26-3/h5-9,14H,10-11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZWZBPKJILMHJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)OC3CN(C3)C(=O)C4=CC(=C(C(=C4)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((4-Methylbenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)(3,4,5-trimethoxyphenyl)methanone | |
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